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Compound of Interest

Compound Name: WD2000-012547

Cat. No.: B10799513 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety, environmental responsibility, and

regulatory compliance. This document provides a comprehensive, step-by-step guide for the

safe and compliant disposal of WD2000-012547, a selective poly(ADP-ribose)-polymerase

(PARP-1) inhibitor.

As a specific Safety Data Sheet (SDS) for WD2000-012547 is not readily available in public

domains, the following protocol is based on established best practices for the disposal of

hazardous chemical waste and data from similar potent, small-molecule research compounds.

[1][2][3] When handling WD2000-012547, it should be treated as a potentially hazardous

chemical. Safety data sheets for other small molecule inhibitors indicate potential hazards

including skin and eye irritation, and possible reproductive toxicity. Therefore, appropriate

personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and

a lab coat, should be worn at all times.

Chemical and Physical Properties
A clear understanding of the compound's properties is essential for safe handling and disposal.

The following table summarizes key information for WD2000-012547.
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Property Value

Product Name WD2000-012547

Chemical Name
2-Phenyl-1,3,4,5-tetrahydro-azepino[5,4,3-

cd]indol-6-one

CAS Number 283172-68-9

Molecular Formula C17H14N2O

Application
For research use only as a selective PARP-1

inhibitor.[4]

Purity 95%

Storage Store in a cool and dry place.[4]

Experimental Protocols: Proper Disposal Procedure
The primary directive for the disposal of WD2000-012547 and its containers is to manage them

as hazardous chemical waste and to dispose of them via an approved waste disposal plant or

licensed waste disposal contractor.[2] Never dispose of this compound down the drain or in the

regular trash.[1][5]

Step 1: Waste Identification and Segregation

Treat as Hazardous Waste: All materials contaminated with WD2000-012547, including

unused product, solutions, and contaminated labware (e.g., pipette tips, tubes, flasks, and

gloves), must be disposed of as hazardous chemical waste.[1]

Segregate Waste Streams:

Solid Waste: Collect solid WD2000-012547 and contaminated disposable labware in a

designated, leak-proof container clearly labeled as "Hazardous Waste".[1][6]

Liquid Waste: Solutions containing WD2000-012547 should be collected in a separate,

compatible, and leak-proof container, also labeled as "Hazardous Waste". Do not mix with

other incompatible waste streams. For instance, organic solvent solutions should not be

mixed with aqueous waste.[1][7]
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Sharps: Contaminated sharps such as needles and blades must be disposed of in a

labeled, puncture-proof container.[6]

Step 2: Waste Container Labeling

Proper labeling is crucial for the safe handling and disposal of chemical waste. The hazardous

waste container for WD2000-012547 must be clearly labeled with the following information:[1]

The words "Hazardous Waste".

The full chemical name: "2-Phenyl-1,3,4,5-tetrahydro-azepino[5,4,3-cd]indol-6-one". Avoid

using abbreviations or chemical formulas.

The CAS number: "283172-68-9".

The approximate concentration and quantity of the waste.

The date when the waste was first added to the container.

The name and contact information of the principal investigator or responsible person.

The laboratory room number.

Step 3: Storage of Chemical Waste

Store waste containers in a designated and secure satellite accumulation area within the

laboratory, away from general work areas.[8][9]

Ensure containers are kept closed at all times, except when adding waste, to prevent the

release of vapors.[4][6]

Use secondary containment, such as a lab tray or bin, to capture any potential leaks.[6]

Step 4: Waste Collection and Disposal

Request a waste pick-up from your institution's Environmental Health and Safety (EHS)

department as soon as containers are full.[4] Do not allow waste to accumulate.
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Follow your institution's specific procedures for scheduling a hazardous waste collection.

Step 5: Spill Management

In the event of a spill, immediate action is required to minimize exposure and environmental

contamination.

Evacuate and Secure: Alert others in the area and restrict access to the spill site.

Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

Wear PPE: Don appropriate PPE, including a respirator if necessary, before attempting to

clean the spill.[2]

Contain and Clean:

For solid spills, carefully cover the powder with damp paper towels to avoid raising dust.

Gently scoop the material into a labeled hazardous waste container.[2]

For liquid spills, absorb the spill with inert material (e.g., vermiculite, sand, or chemical

absorbent pads) and place it in a sealed, labeled hazardous waste container.[2]

Decontaminate: Clean the spill area thoroughly with an appropriate solvent or detergent

solution, and collect the cleaning materials as hazardous waste.[2]

Mandatory Visualizations
The following diagrams illustrate the proper disposal workflow for WD2000-012547.
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Caption: Disposal workflow for WD2000-012547 solid and liquid waste.
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Caption: Spill management decision tree for WD2000-012547.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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